Cas no 540787-92-6 (3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel-)

3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel- is a bicyclic amine derivative with a stereochemically defined structure, offering utility as a chiral building block in synthetic chemistry. Its rigid bicyclic framework and functionalized methanol group make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The (1R,2S,5S)-relative configuration ensures precise stereocontrol in asymmetric synthesis. The 6,6-dimethyl substitution enhances steric stability, while the azabicyclo core contributes to conformational constraint, aiding in the development of bioactive compounds. This compound is often employed in the synthesis of ligands, catalysts, and intermediates requiring high enantioselectivity. Its consistent purity and structural reliability support reproducible results in research and industrial processes.

3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel- structure

540787-92-6 structure

Product Name:3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel-

CAS No:540787-92-6

MF:C₈H₁₅NO

MW:141.210802316666

CID:4028605

PubChem ID:55287319

Update Time:2025-05-28

3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel-
- rel-((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-yl)methanol
- (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo-[3.1.0]hexane-2-methanol
- SCHEMBL8283448
- P12559
- 540787-92-6
- 394734-84-0
- CS-0053621
- P20447
- AKOS006356651
- (1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-methanol
- AS-51388
- ((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexan-2-yl)methanol
- [(1R,2S,5S)-6,6-DIMETHYL-3-AZABICYCLO[3.1.0]HEXAN-2-YL]METHANOL
- Inchi： 1S/C8H15NO/c1-8(2)5-3-9-6(4-10)7(5)8/h5-7,9-10H,3-4H2,1-2H3/t5-,6+,7-/m0/s1
- InChI Key： XYHWQEDJUAJEAU-XVMARJQXSA-N
- SMILES： [C@@]12([H])[C@@]([H])(C1(C)C)CN[C@@H]2CO

Computed Properties

Exact Mass: 141.115
Monoisotopic Mass: 141.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3A^2
XLogP3: 0.4

3-Azabicyclo[3.1.0]hexane-2-methanol, 6,6-dimethyl-, (1R,2S,5S)-rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	P12559-0.25/G	REL-((1R,2S,5S)-6,6-DIMETHYL-3-AZABICYCLO[3.1.0]HEXAN-2-YL)METHANOL	540787-92-6	95%	0.25g	$397	2023-09-18
AstaTech	P12559-1/G	REL-((1R,2S,5S)-6,6-DIMETHYL-3-AZABICYCLO[3.1.0]HEXAN-2-YL)METHANOL	540787-92-6	95%	1g	$992	2023-09-18
Key Organics Ltd	AS-51388-0.25g	(1r,2s,5s)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-methanol	540787-92-6	>95%	0.25g	£531.00	2025-02-08
Key Organics Ltd	AS-51388-250MG	(1r,2s,5s)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-methanol	540787-92-6	>95%	0.25g	£527.00	2023-06-14